Cas no 75001-82-0 (Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one)

• Product Name: Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
• CAS No: 75001-82-0
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 1073595
• PubChem ID: 12733939
• Update Time: 2025-04-20

Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
• Norfloxacin Impurity D
• Norfloxacin Impurity D(EP)
• Norfloxacin EP Impurity D
• Norfloxacin impurity D [EP IMPURITY]
• 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
• Decarboxyl Norfloxacin
• SCHEMBL7262142
• A900349
• 3DV73N84L5
• UNII-3DV73N84L5
• MBX-2201
• 1-Ethyl-6-fluoro-7-(1-piperazinyl)-4(1H)-quinolinone
• CHEMBL30227
• 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one; Norfloxacin Imp. D (EP); Norfloxacin Impurity D
• 1-ethyl-6-fluoro-7-piperazin-1-ylquinolin-4-one
• 75001-82-0
• 4(1H)-Quinolinone, 1-ethyl-6-fluoro-7-(1-piperazinyl)-

• Inchi： 1S/C15H18FN3O/c1-2-18-6-3-15(20)11-9-12(16)14(10-13(11)18)19-7-4-17-5-8-19/h3,6,9-10,17H,2,4-5,7-8H2,1H3
• InChI Key： GGLTXLVORITVKE-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C=CN(CC)C2=CC=1N1CCNCC1)=O

Computed Properties

• Exact Mass: 275.14339037g/mol
• Monoisotopic Mass: 275.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218.5-220.0 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature